N,N-dimethyl-3-(pyrimidin-4-yloxy)piperidine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-3-pyrimidin-4-yloxypiperidine-1-sulfonamide
• InChI: InChI=1S/C11H18N4O3S/c1-14(2)19(16,17)15-7-3-4-10(8-15)18-11-5-6-12-9-13-11/h5-6,9-10H,3-4,7-8H2,1-2H3
• InChI Key: UNHOERBORBWJEA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCCC(C1)OC2=NC=NC=C2
• Molecular Formula: C11H18N4O3S
• Molecular Weight: 286.35 g/mol

Description

N,N-dimethyl-3-(pyrimidin-4-yloxy)piperidine-1-sulfonamide, also known as PDP, is a chemical compound that has been of interest to the scientific community due to its potential as a therapeutic agent. PDP is a sulfonamide derivative that has been shown to exhibit promising pharmacological properties, particularly in the field of neuroscience.

Scientific Research Applications

Multifunctional Antioxidants for Age-Related Diseases

Research into analogues of N,N-dimethyl-4-(pyrimidin-2-yl)piperazine-1-sulfonamide, which includes compounds with similar structural motifs to N,N-dimethyl-3-(pyrimidin-4-yloxy)piperidine-1-sulfonamide, highlights their potential as multifunctional antioxidants. These compounds, possessing free radical scavenger groups and chelating groups, have shown promise in protecting cells against oxidative stress. This characteristic suggests their utility in the preventive treatment of cataract, age-related macular degeneration (AMD), and Alzheimer's dementia (AD) due to their ability to bind ions and protect against hydroxyl radicals (Hongxiao Jin et al., 2010).

Antibacterial Applications

Further studies have focused on synthesizing new heterocyclic compounds containing a sulfonamido moiety, aiming at antibacterial applications. Precursor compounds have been reacted with various active methylene compounds to produce derivatives with potential as antibacterial agents. This research underscores the versatility of sulfonamides in creating compounds with significant antibacterial activities, highlighting their importance in addressing resistance issues and developing new antibiotics (M. E. Azab et al., 2013).

Supramolecular Chemistry

The ability of sulfonamide derivatives to form supramolecular complexes with other molecules, such as pyridines, offers insights into crystal engineering and the development of new materials. Such complexes demonstrate diverse hydrogen-bond motifs and provide a basis for understanding molecular interactions that are crucial for designing drugs and materials with tailored properties (E. Elacqua et al., 2013).

Nonlinear Optical Materials

Sulfadiazine derivatives, including those related to N,N-dimethyl-3-(pyrimidin-4-yloxy)piperidine-1-sulfonamide, have been investigated for their potential in developing nonlinear optical materials. This research involves the synthesis and characterization of such compounds, exploring their physical properties and interactions with light. The findings from these studies contribute to the field of materials science, aiming at creating novel materials for optical applications (M. Shahid et al., 2018).